3-(5-chlorothiophen-2-yl)-5-methyl-1H-pyrazole
Cat. No. B2432869
M. Wt: 198.67
InChI Key: GPJDVJRMHQFPBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08685974B2
Procedure details
A mixture of 2-acetyl-5-chlorothiophene (156 mmol) and N,N-dimethylacetamide dimethyl acetal (171 mmol) in 200 mL N,N-dimethylacetamide was heated to 90° C. for 4 h and then allowed to cool to room temperature. The reaction mixture was concentrated under reduced pressure and the residue was dissolved in 200 mL absolute ethanol. Hydrazine monohydrate (234 mmol) was added and the mixture was stirred at room temperature for 24 h. The solvent was removed under vacuum. Petroleum ether was added and the precipitate formed was filtered then washed to afford 22 g (71% yield) 3-(5-chloro-2-thienyl)-5-methyl-1H-pyrazole.
Yield
71%
Identifiers
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REACTION_CXSMILES
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[C:1]([C:4]1[S:5][C:6]([Cl:9])=[CH:7][CH:8]=1)(=O)[CH3:2].CO[C:12](OC)([N:14](C)C)[CH3:13].O.[NH2:20]N>CN(C)C(=O)C>[Cl:9][C:6]1[S:5][C:4]([C:1]2[CH:2]=[C:12]([CH3:13])[NH:14][N:20]=2)=[CH:8][CH:7]=1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
|
156 mmol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)C=1SC(=CC1)Cl
|
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Name
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|
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Quantity
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171 mmol
|
|
Type
|
reactant
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Smiles
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COC(C)(N(C)C)OC
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|
Name
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Quantity
|
200 mL
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|
Type
|
solvent
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|
Smiles
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CN(C(C)=O)C
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Step Two
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Name
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|
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Quantity
|
234 mmol
|
|
Type
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reactant
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Smiles
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O.NN
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
|
90 °C
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Stirring
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Type
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CUSTOM
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Details
|
the mixture was stirred at room temperature for 24 h
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
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Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to cool to room temperature
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The reaction mixture was concentrated under reduced pressure
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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the residue was dissolved in 200 mL absolute ethanol
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CUSTOM
|
Type
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CUSTOM
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|
Details
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The solvent was removed under vacuum
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ADDITION
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Type
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ADDITION
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|
Details
|
Petroleum ether was added
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the precipitate formed
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FILTRATION
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Type
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FILTRATION
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|
Details
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was filtered
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WASH
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Type
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WASH
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|
Details
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then washed
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Outcomes
Product
Details
Reaction Time |
24 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=CC=C(S1)C1=NNC(=C1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 22 g | |
| YIELD: PERCENTYIELD | 71% | |
| YIELD: CALCULATEDPERCENTYIELD | 71% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
